4-Bromo-N-methylpyridin-2-amine

• IUPAC Name: 4-bromo-N-methylpyridin-2-amine
• InChI: InChI=1S/C6H7BrN2/c1-8-6-4-5(7)2-3-9-6/h2-4H,1H3,(H,8,9)
• InChI Key: ZWIJDMCKZGENFF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=CC(=C1)Br
• Molecular Formula: C6H7BrN2
• DSSTOX Substance ID: DTXSID10717258
• Molecular Weight: 187.04 g/mol
• CAS No.: 468718-65-2

Description

“4-Bromo-N-methylpyridin-2-amine” is a chemical compound with the molecular formula C6H7BrN2. It is used as an intermediate in the synthesis of B-[2-(Methylamino)-4-pyridinyl]boronic Acid Hydrochloride Hydrate (M227308), which is used to prepare novel selective thiazoleacetic acids as CRTH2 antagonists.

Synthesis Analysis

The synthesis of “this compound” involves palladium-catalyzed one-pot Suzuki cross-coupling reactions. The reaction of 5-bromo-2-methylpyridin-3-amine directly or via N-[5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids produces these novel pyridine derivatives in moderate to good yield.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C6H7BrN2/c1-8-5-2-3-9-6(7)4-5/h2-4H,1H3,(H,8,9).

Physical and Chemical Properties Analysis

“this compound” is a solid substance. It should be stored under inert gas (nitrogen or Argon) at 2–8 °C. Its molecular weight is 187.04.

Scientific Research Applications

Synthesis of Novel Pyridine-Based Derivatives

A study by Ahmad et al. (2017) explored the synthesis of novel pyridine derivatives using a palladium-catalyzed Suzuki cross-coupling reaction. This included the synthesis of various pyridine derivatives from 5-bromo-2-methylpyridin-3-amine, which is structurally similar to 4-Bromo-N-methylpyridin-2-amine. These derivatives were investigated for their potential as chiral dopants in liquid crystals and for their anti-thrombolytic, biofilm inhibition, and haemolytic activities, with some showing notable biological activities (Ahmad et al., 2017).

Role in Imine Hydrolysis

Another study by Ahmad et al. (2019) discussed the role of pyridine nitrogen in palladium-catalyzed imine hydrolysis. The research involved reacting 4-methylpyridin-2-amine with 3-bromothiophene-2-carbaldehyde to synthesize Schiff base products, which further underwent Suzuki coupling reactions. Theoretical calculations provided insight into the transition metal-catalyzed hydrolysis of imines (Ahmad et al., 2019).

Safety and Hazards

“4-Bromo-N-methylpyridin-2-amine” is associated with several hazards. It has been classified under GHS07, with the signal word "Warning". Hazard statements include H302-H315-H319-H332-H335. Precautionary measures include P280-P305+P351+P338-P310.

Mechanism of Action

Mode of Action

Pyridine derivatives are known to interact with their targets through various mechanisms, including hydrogen bonding, ionic interactions, and hydrophobic interactions .

Biochemical Pathways

Pyridine derivatives are known to be involved in a wide range of biochemical pathways, depending on their specific targets .

Pharmacokinetics

It has been suggested that this compound has high gastrointestinal absorption and is a bbb permeant . It is also suggested to be a CYP1A2 inhibitor .

Result of Action

Pyridine derivatives can have a wide range of effects depending on their specific targets .

Action Environment

The action of 4-Bromo-N-methylpyridin-2-amine can be influenced by various environmental factors. For instance, it should be stored under inert gas (nitrogen or Argon) at 2–8 °C . This suggests that the compound’s stability, and possibly its efficacy, could be affected by temperature and the presence of oxygen .

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes, proteins, and other biomolecules in biochemical reactions

Cellular Effects

It is not clear how this compound influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .